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An In-Depth Technical Guide to the Molecular Weight of Ethyl Heptadecanoate for Researchers
and Drug Development Professionals

Introduction: Beyond a Simple Number

Ethyl heptadecanoate (CAS No. 14010-23-2), an ethyl ester of the saturated 17-carbon fatty
acid, heptadecanoic acid, is a molecule of significant utility in advanced scientific research and
pharmaceutical development.[1] While its fundamental properties begin with its molecular
weight, a deep understanding of this parameter is not merely academic. For the researcher, an
accurate determination of molecular weight is the cornerstone of compound identification,
purity assessment, and quantitative analysis. In drug development, this value is critical for
formulation, dosimetry, and metabolic studies.[1] This guide moves beyond a simple statement
of the molecular weight to provide a comprehensive exploration of its theoretical basis,
experimental determination, and practical application, grounded in the principles of analytical
chemistry.

Core Physicochemical & Structural Properties

A molecule's identity is defined by its structure and resulting physical properties. Ethyl
heptadecanoate is characterized by the molecular formula C19H3s02.[2][3] This composition
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dictates its theoretical molecular weight and influences its behavior in various analytical

systems.

Structural Representation

The structure consists of a 17-carbon acyl chain attached to an ethyl group via an ester

linkage.

Caption: Chemical structure of ethyl heptadecanoate.

Quantitative Data Summary

The following table summarizes the key quantitative properties of ethyl heptadecanoate,

compiled from authoritative databases.

Property

Value

Source

Molecular Formula

C19H3802

PubChem|[2], Sigma-Aldrich

Molecular Weight 298.5 g/mol (or 298.51 g/mol ) PubChem[2], TCI Chemicals[4]
Exact Mass 298.287180451 Da PubChem][2]

Sigma-Aldrich, TCI
CAS Number 14010-23-2 _

Chemicals[4]
IUPAC Name ethyl heptadecanoate PubChem|[2]

Ethyl margarate, )

Synonyms TCI Chemicals[4]

Heptadecanoic acid ethyl ester

Physical Form

Solid or liquid depending on

TCI Chemicals[4]

temperature
Melting Point 27-29°C Chem-Impex([1]
Boiling Point 199 - 201 °C at 10 mmHg Chem-Impex[1]
N Soluble in organic solvents;
Solubility ] Chem-Impex[1]
very low in water
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Part 1: Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
This theoretical value provides a fundamental reference for all experimental analyses.

Causality of Calculation: The calculation is based on the molecular formula (C19H3802) and the
standard atomic weights of carbon, hydrogen, and oxygen.

Carbon (C): 19 atoms x 12.011 amu/atom = 228.209 amu

Hydrogen (H): 38 atoms x 1.008 amu/atom = 38.304 amu

Oxygen (O): 2 atoms x 15.999 amu/atom = 31.998 amu

Total Molecular Weight: 228.209 + 38.304 + 31.998 = 298.511 amu (or g/mol )

This calculated value is the benchmark against which experimental results from techniques like
mass spectrometry are compared for identity confirmation.

Part 2: Experimental Verification of Molecular
Weight

While the theoretical weight is fixed, its experimental verification is essential to confirm the
identity and purity of a physical sample. Mass spectrometry (MS) is the definitive technique for
this purpose.

Mass Spectrometry: The Gold Standard

Expertise & Experience: Mass spectrometry measures the mass-to-charge ratio (m/z) of
ionized molecules. For ethyl heptadecanoate, its volatility makes it an ideal candidate for
analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The GC separates the
compound from other volatile components in the sample mixture before it enters the mass
spectrometer, ensuring that the resulting mass spectrum is of a pure analyte. This coupling
provides two orthogonal points of identification: retention time from the GC and the mass
spectrum from the MS.
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Caption: Experimental workflow for molecular weight verification using GC-MS.
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Trustworthiness (Self-Validating Protocol): The following protocol is designed to be self-
validating. The inclusion of a solvent blank confirms the absence of system contamination,
while the analysis of the fragmentation pattern provides structural confirmation that
complements the molecular ion data.

Detailed Protocol: GC-MS Analysis of Ethyl
Heptadecanoate

o Standard Preparation: Accurately weigh ~10 mg of ethyl heptadecanoate reference standard
and dissolve in 10 mL of hexane to create a 1 mg/mL stock solution. Prepare a working
standard of 10 pg/mL by further dilution in hexane.

o Sample Preparation: Dissolve the unknown sample in hexane to achieve an estimated final
concentration of ~10 pg/mL.

 Instrument Setup (Typical Conditions):
o GC System: Agilent 8890 or equivalent.
o Injector: Split/Splitless, 250°C, Split ratio 20:1.

o Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent non-polar
column.

o Carrier Gas: Helium, constant flow at 1.2 mL/min.

o Oven Program: Initial temperature 100°C, hold for 1 min. Ramp at 10°C/min to 280°C,
hold for 5 min.

o MS System: Agilent 5977 MSD or equivalent.
o lon Source: Electron lonization (El) at 70 eV.
o Source Temperature: 230°C.

o Quadrupole Temperature: 150°C.

o Scan Range: m/z 40-400.
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» Analytical Sequence:
o Inject 1 pL of a hexane solvent blank to ensure system cleanliness.

o Inject 1 pL of the 10 pg/mL working standard to determine the retention time and reference
mass spectrum.

o Inject 1 pL of the prepared sample.
o Data Analysis & Interpretation:

o Molecular lon (M*): Examine the mass spectrum corresponding to the chromatographic
peak of ethyl heptadecanoate. A peak at m/z 298.5 confirms the molecular weight.[2]

o Fragmentation Pattern: The EI process fragments the molecule in a predictable way. Look
for characteristic fragment ions to validate the structure. For ethyl esters of fatty acids, a
prominent peak at m/z 88 is expected, corresponding to the McLafferty rearrangement of
the ethyl ester group. Other significant peaks may appear at m/z 101.[2] The presence of
these fragments provides high confidence in the compound's identity.

Part 3: Application of Molecular Weight in
Quantitative Analysis

Beyond identification, the molecular weight is indispensable for converting instrument response
into concentration—the essence of quantitative analysis. In fields like lipidomics and quality
control, Gas Chromatography with Flame lonization Detection (GC-FID) is a robust method for
quantification.

Expertise & Experience: GC-FID provides a response that is proportional to the mass of carbon
atoms entering the flame. While highly sensitive and reproducible, it is susceptible to variations
in injection volume and sample matrix effects. To counteract this, an internal standard (IS) is
used. An IS is a known amount of a different, but chemically similar, compound added to both
standards and samples. By comparing the peak area of the analyte to the peak area of the IS,
precise and accurate quantification can be achieved. Methyl heptadecanoate or methyl
nonadecanoate are often used as internal standards for fatty acid ester analysis.[5][6]
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Caption: Workflow for quantitative analysis using GC-FID with an internal standard.
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Role in Drug Development and Biochemical Research

The accurate quantification enabled by knowing the molecular weight is critical in several
domains:

» Biochemical Research: Ethyl heptadecanoate is used in studies of lipid metabolism and fatty
acid profiles.[1] Accurate quantification is necessary to understand metabolic pathways and
their dysregulation in disease.

o Pharmaceutical Formulation: It can be used as a solvent, carrier, or emollient in drug
formulations to improve the solubility and bioavailability of active pharmaceutical ingredients
(APIs).[1] The molecular weight is essential for calculating molar ratios and ensuring precise,
reproducible formulations.

 Internal Standard: Due to its odd-numbered carbon chain, heptadecanoic acid and its esters
are rare in most biological systems. This makes ethyl heptadecanoate an excellent internal
standard for the quantification of other fatty acid esters in complex biological matrices.[5][6]

Conclusion

The molecular weight of ethyl heptadecanoate, 298.5 g/mol , is a foundational parameter that
extends far beyond basic chemical identification. It is the theoretical anchor for definitive
experimental verification by mass spectrometry and the mathematical key to accurate
quantification in complex research and pharmaceutical applications. For scientists and drug
development professionals, a thorough understanding of not just the value, but the methods
used to confirm it and the principles that make it applicable, is fundamental to producing robust,
reliable, and high-impact scientific work.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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